Cas no 5328-04-1 (COPPER3-PHENYLSALICYLATE)

• Product Name: COPPER3-PHENYLSALICYLATE
• CAS No: 5328-04-1
• MF: C₂₆H₁₈CuO₆
• MW: 489.963529109955
• CID: 938253
• PubChem ID: 56925183
• Update Time: 2025-04-19

COPPER3-PHENYLSALICYLATE Chemical and Physical Properties

Names and Identifiers

• COPPER3-PHENYLSALICYLATE
• DTXSID50895766
• 5328-04-1
• SCHEMBL410535
• Cupric 3-phenylsalicylate
• copper 2-oxido-3-phenylbenzoate

• Inchi： 1S/2C13H10O3.Cu/c2*14-12-10(9-5-2-1-3-6-9)7-4-8-11(12)13(15)16;/h2*1-8,14H,(H,15,16);/q;;+2/p-2
• InChI Key： UXCKXHXXSNDUMI-UHFFFAOYSA-L
• SMILES： [Cu+2].[O-]C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1.[O-]C1C(C(=O)O)=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.97694
• Monoisotopic Mass: 489.039935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 63.19